1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 1-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C31H29F3N6O2/c32-31(33,34)23-9-6-10-24(21-23)37-17-19-38(20-18-37)28(41)14-13-27-35-36-30-39(16-15-22-7-2-1-3-8-22)29(42)25-11-4-5-12-26(25)40(27)30/h1-12,21H,13-20H2
• InChI Key: SCTPPKAEOWWELA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)CCC3=NN=C4N3C5=CC=CC=C5C(=O)N4CCC6=CC=CC=C6
• Molecular Formula: C31H29F3N6O2
• Molecular Weight: 574.6 g/mol

Description

1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)-4-(2-phenylethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a useful research compound. Its molecular formula is C31H29F3N6O2 and its molecular weight is 574.608. The purity is usually 95%.
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Scientific Research Applications

Quality Control in Antimalarial Research

• Development of Quality Control Methods : This compound, as part of the [1,2,4]triazolo[4,3-a]quinazoline-5(4H)-ones class, has been explored for its potential as an antimalarial agent. A study developed quality control methods for such compounds, indicating their relevance in antimalarial research (Danylchenko et al., 2018).

Antimicrobial Studies

• Novel Quinazolinones Fused with Triazoles and Tetrazines : Research has synthesized novel triazoloquinazolinones and tested their antibacterial and antifungal activities against various microorganisms. These studies demonstrate the antimicrobial potential of such compounds (Pandey et al., 2009).
• Thiazolidinones with Antimicrobial Properties : Another study focused on synthesizing thiazolidinone derivatives linked with piperazine, showing significant antimicrobial activity against various bacteria and fungi (Patel et al., 2012).

Molecular and Structural Analysis

• Molecular Rearrangements and Betaines : Investigations into the molecular rearrangements of related compounds have been conducted, providing insights into the stability and structural properties of these compounds under various conditions (Crabb et al., 1999).

Anticancer and Inhibitory Activities

• Anticancer and FGFR1 Inhibitory Activity : Research into isoindoloquinazolines, a class closely related to the specified compound, has revealed their anticancer properties and inhibitory activities against FGFR1, a receptor involved in various cancers (Voskoboynik et al., 2016).

Antihypertensive Properties

• Pharmacological Activity in Hypertension : Some derivatives in the quinazoline class have shown potent antihypertensive properties, indicating potential applications in cardiovascular diseases (Yen et al., 1996).

Stability and Degradation Analysis

• Stability Under Stress Conditions : Stability studies under various stressful conditions, like high temperature and different pH levels, have been conducted to understand the degradation patterns of related compounds (Gendugov et al., 2021).